Cas no 2739835-90-4 (3-Chloro-1-ethyl-4-iodo-1H-pyrazole)

• Product Name: 3-Chloro-1-ethyl-4-iodo-1H-pyrazole
• CAS No: 2739835-90-4
• MF: C₅H₆ClIN₂
• MW: 256.472012042999
• CID: 6847027
• PubChem ID: 164719399
• Update Time: 2025-02-21

3-Chloro-1-ethyl-4-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• DB-424757
• 3-Chloro-1-ethyl-4-iodo-1H-pyrazole
• 2739835-90-4
• SCHEMBL24828585

• Inchi： 1S/C5H6ClIN2/c1-2-9-3-4(7)5(6)8-9/h3H,2H2,1H3
• InChI Key： XGDBQBODTTVEOX-UHFFFAOYSA-N
• SMILES： IC1C(=NN(C=1)CC)Cl

Computed Properties

• Exact Mass: 255.92642Da
• Monoisotopic Mass: 255.92642Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų